Cas no 913692-69-0 (C20:4 anandamide (AEA))

• Product Name: C20:4 anandamide (AEA)
• CAS No: 913692-69-0
• MF: C₂₂H₃₇NO₂
• MW: 347.534686803818
• CID: 4763568
• Update Time: 2025-05-24

C20:4 anandamide (AEA) Chemical and Physical Properties

Names and Identifiers

• C20:4 Anandamide (AEA)
• 5,8,11,14-Eicosatetraenamide, N-(2-hydroxyethyl)-
• C20:4 anandamide (AEA)

• Inchi： 1S/C22H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)23-20-21-24/h6-7,9-10,12-13,15-16,24H,2-5,8,11,14,17-21H2,1H3,(H,23,25)
• InChI Key： LGEQQWMQCRIYKG-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)CCCC=CCC=CCC=CCC=CCCCCC

C20:4 anandamide (AEA) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids

Additional information on C20:4 anandamide (AEA)

C20:4 anandamide (AEA) and its Emerging Roles in Modern Research

C20:4 anandamide (AEA), also known by its CAS number 913692-69-0, is a structurally unique endocannabinoid that has garnered significant attention in the field of pharmacology and biochemistry. As a member of the endocannabinoid system (ECS), AEA plays a pivotal role in modulating various physiological processes, including pain perception, mood regulation, and immune response. The recent advancements in the study of C20:4 anandamide have unveiled its multifaceted functions, making it a subject of intense research interest.

The chemical structure of C20:4 anandamide distinguishes it from other endocannabinoids such as anandamide (C20:2) and 2-arachidonoylglycerol (2-AG). Its tetraene backbone, characterized by four double bonds, contributes to its unique reactivity and biological activity. This structural feature has been the focus of numerous studies aiming to elucidate its mechanisms of action and potential therapeutic applications.

Recent research has highlighted the role of C20:4 anandamide in neuroinflammatory processes. Studies indicate that it may serve as a protective agent against neurodegenerative diseases by modulating microglial activation and reducing pro-inflammatory cytokine production. The ability of 913692-69-0 to interact with both cannabinoid receptors (CB1 and CB2) and non-cannabinoid targets has opened new avenues for developing treatments for conditions such as Alzheimer's disease and multiple sclerosis.

In addition to its neuroprotective properties, C20:4 anandamide has been implicated in the regulation of metabolic disorders. Emerging evidence suggests that it may influence insulin sensitivity and lipid metabolism, making it a potential candidate for the management of type 2 diabetes and obesity. The unique chemical profile of C20:4 anandamide allows it to engage with a variety of signaling pathways, thereby contributing to its broad range of biological effects.

The biosynthesis and degradation of C20:4 anandamide are tightly regulated processes within the body. Enzymes such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MGLL) are responsible for its breakdown, and any dysregulation in these enzymes can lead to altered endocannabinoid levels. Understanding these metabolic pathways is crucial for developing strategies to modulate C20:4 anandamide levels for therapeutic purposes.

One of the most exciting areas of research involving 913692-69-0 is its potential role in cancer therapy. Preclinical studies have demonstrated that C20:4 anandamide can induce apoptosis in certain cancer cell lines while sparing healthy cells. This selective toxicity makes it an attractive candidate for developing novel anti-cancer agents. Furthermore, its ability to modulate the tumor microenvironment by influencing immune cell function adds another layer of complexity to its therapeutic potential.

The pharmacokinetics of C20:4 anandamide present unique challenges due to its rapid degradation. However, recent advances in drug delivery systems have enabled the development of formulations that can enhance its bioavailability. Nanoencapsulation techniques, for instance, have shown promise in protecting 913692-69-0 from enzymatic degradation and improving its delivery to target tissues.

Future research on C20:4 anandamide is likely to focus on unraveling its complex interactions within the ECS and identifying novel therapeutic targets. The development of selective ligands that can modulate specific aspects of C20:4 anandamide signaling without affecting other endocannabinoid pathways will be crucial for optimizing its clinical applications.

In conclusion, C20:4 anandamide (AEA) represents a fascinating compound with diverse biological activities and therapeutic potential. Its unique structure, multifaceted functions, and emerging roles in various diseases underscore the importance of continued research in this field. As our understanding of 913692-69-0 grows, so too will our ability to harness its potential for improving human health.